Cas no 171440-18-9 ((R)-Rabeprazole Sodium Salt)

• Product Name: (R)-Rabeprazole Sodium Salt
• CAS No: 171440-18-9
• MF: C₁₈H₂₀N₃NaO₃S
• MW: 381.424473762512
• CID: 1063613
• Update Time: 2025-09-27

(R)-Rabeprazole Sodium Salt Chemical and Physical Properties

Names and Identifiers

• (R)-Rabeprazole Sodium Salt
• Dexrabeprazole sodium
• (R)-(+)-RABEPRAZOLE SODIUM
• (R)-Rabeprazole Sodi
• (R)-E 3810
• 2-[(R)-[[4-(3-Methoxypropoxy)-3-methyl-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole sodium salt
• Dexrabeprazole
• (R)-Rabeprazole.Na
• dexlansoprazole sodium
• Rabeprazolesodium Impurity X
• 2-[(R)-{[4-(3-Methoxypropoxy)-3-methyl-2-pyridinyl]methyl}sulfinyl]-1H-benzimidazole-sodium (1:1)
• AK322278
• sodium (R)-2-(((4-(3-methoxypropoxy)-3-methylpyridin-2-yl)methyl)sulfinyl)benzo[d]imidazol-1-ide

• Inchi： 1S/C18H20N3O3S.Na/c1-13-16(19-9-8-17(13)24-11-5-10-23-2)12-25(22)18-20-14-6-3-4-7-15(14)21-18;/h3-4,6-9H,5,10-12H2,1-2H3;/q-1;+1/t25-;/m1./s1
• InChI Key： KRCQSTCYZUOBHN-VQIWEWKSSA-N
• SMILES： [S@](C1=NC2C=CC=CC=2[N-]1)(CC1C(C)=C(C=CN=1)OCCCOC)=O.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 446
• Topological Polar Surface Area: 81.5

(R)-Rabeprazole Sodium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD263117)

Additional information on (R)-Rabeprazole Sodium Salt

Introduction to (R)-Rabeprazole Sodium Salt (CAS No. 171440-18-9)

(R)-Rabeprazole Sodium Salt, with the CAS number 171440-18-9, is a highly potent and selective proton pump inhibitor (PPI) that has gained significant attention in the field of gastroenterology. This compound is the sodium salt of the (R)-enantiomer of rabeprazole, a well-known drug used for the treatment of various acid-related gastrointestinal disorders. The development of (R)-Rabeprazole Sodium Salt represents a major advancement in the management of conditions such as gastroesophageal reflux disease (GERD), peptic ulcers, and Zollinger-Ellison syndrome.

The chemical structure of (R)-Rabeprazole Sodium Salt is characterized by its unique stereochemistry, which plays a crucial role in its pharmacokinetic and pharmacodynamic properties. The sodium salt form enhances its solubility and bioavailability, making it more effective when administered orally. Recent studies have demonstrated that this compound exhibits superior acid suppression compared to other PPIs, particularly in patients with refractory GERD. Its mechanism of action involves irreversible inhibition of the hydrogen potassium ATPase enzyme in the parietal cells of the stomach, thereby reducing gastric acid secretion.

In terms of clinical applications, (R)-Rabeprazole Sodium Salt has been widely used as a first-line therapy for managing acid-related disorders. It is particularly effective in healing esophagitis and preventing its recurrence. Moreover, this compound has shown promising results in the treatment of Helicobacter pylori infection when used in combination with antibiotics. Recent research has also explored its potential in reducing the risk of upper gastrointestinal bleeding in patients on nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore its versatility and therapeutic value in modern medicine.

The synthesis of (R)-Rabeprazole Sodium Salt involves a multi-step process that ensures high purity and stability. The use of advanced chromatographic techniques has enabled manufacturers to isolate the (R)-enantiomer efficiently, ensuring optimal therapeutic outcomes. Quality control measures are strictly adhered to during production to meet international pharmacopeial standards. This rigorous manufacturing process contributes to the compound's reliability and safety profile.

From a pharmacokinetic perspective, (R)-Rabeprazole Sodium Salt demonstrates excellent absorption when taken orally, with peak plasma concentrations achieved within 2-3 hours post-administration. Its half-life is relatively short, allowing for rapid onset and offset of action. This characteristic makes it suitable for patients requiring immediate relief from acid-related symptoms. Additionally, its metabolism primarily occurs via hepatic pathways, with minimal risk of drug-drug interactions compared to other PPIs.

Recent clinical trials have highlighted the safety profile of (R)-Rabeprazole Sodium Salt, with minimal adverse effects reported at therapeutic doses. Common side effects include headache, diarrhea, and abdominal pain, which are generally mild and transient. Long-term use has been associated with a slight increase in the risk of bone fractures and vitamin B12 deficiency; however, these risks are outweighed by its benefits when used appropriately under medical supervision.

In conclusion, (R)-Rabeprazole Sodium Salt (CAS No. 171440-18-9) stands as a cornerstone in the treatment of acid-related gastrointestinal disorders due to its potent acid-suppressive effects and favorable safety profile. Its continued use and further research will undoubtedly contribute to improved patient outcomes in gastroenterology.